Cas no 1780086-31-8 (2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one)
2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one
- 1780086-31-8
- EN300-1196525
-
- Inchi: 1S/C9H12N2O2/c10-4-7-3-8(12)9(13)5-11(7)6-1-2-6/h3,5-6,13H,1-2,4,10H2
- InChI Key: FGGWDHJCWVAWAE-UHFFFAOYSA-N
- SMILES: OC1C(C=C(CN)N(C=1)C1CC1)=O
Computed Properties
- Exact Mass: 180.089877630g/mol
- Monoisotopic Mass: 180.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 66.6Ų
2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1196525-0.05g |
2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one |
1780086-31-8 | 0.05g |
$1140.0 | 2023-06-08 | ||
| Enamine | EN300-1196525-0.1g |
2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one |
1780086-31-8 | 0.1g |
$1195.0 | 2023-06-08 | ||
| Enamine | EN300-1196525-0.25g |
2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one |
1780086-31-8 | 0.25g |
$1249.0 | 2023-06-08 | ||
| Enamine | EN300-1196525-0.5g |
2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one |
1780086-31-8 | 0.5g |
$1302.0 | 2023-06-08 | ||
| Enamine | EN300-1196525-1.0g |
2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one |
1780086-31-8 | 1g |
$1357.0 | 2023-06-08 | ||
| Enamine | EN300-1196525-2.5g |
2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one |
1780086-31-8 | 2.5g |
$2660.0 | 2023-06-08 | ||
| Enamine | EN300-1196525-5.0g |
2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one |
1780086-31-8 | 5g |
$3935.0 | 2023-06-08 | ||
| Enamine | EN300-1196525-10.0g |
2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one |
1780086-31-8 | 10g |
$5837.0 | 2023-06-08 | ||
| Enamine | EN300-1196525-50mg |
2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one |
1780086-31-8 | 50mg |
$1140.0 | 2023-10-03 | ||
| Enamine | EN300-1196525-100mg |
2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one |
1780086-31-8 | 100mg |
$1195.0 | 2023-10-03 |
2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one
Professional Introduction to 2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one (CAS No. 1780086-31-8)
2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one, identified by its CAS number 1780086-31-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a cyclopropyl ring and an amine substituent, has garnered attention due to its structural complexity and potential biological activities. The presence of both hydroxyl and amine functional groups suggests a high degree of reactivity, making it a valuable candidate for further investigation in drug discovery and development.
The< strong>1,4-dihydropyridin-4-one scaffold is well-known for its role in various pharmacological applications, particularly in the realm of cardiovascular drugs. Compounds with this core structure have demonstrated efficacy in modulating calcium channels, which is crucial for maintaining proper cardiovascular function. The incorporation of a< strong>cyclopropyl group into this framework introduces unique electronic and steric properties that can influence the compound's binding affinity and selectivity towards biological targets.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit< strong>antioxidant and< strong>anti-inflammatory properties. The hydroxyl group in< strong>2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one plays a pivotal role in these activities by participating in redox reactions and scavenging reactive oxygen species. This makes the compound a promising candidate for therapeutic applications targeting oxidative stress-related diseases.
The< strong>aminomethyl substituent on the molecule adds another layer of complexity, offering possibilities for further derivatization and functionalization. This group can serve as a handle for chemical modifications aimed at enhancing pharmacokinetic profiles or improving target specificity. The versatility of the amine functionality allows for the formation of various chemical bonds, including amides, ureas, and sulfonamides, which are common motifs in drug design.
Recent studies have begun to explore the potential of< strong>cyclopropyl-containing compounds in medicinal chemistry. The cyclopropyl group is known to enhance metabolic stability and binding affinity in several drug candidates. Its rigid structure can improve interactions with biological targets by filling hydrophobic pockets or by influencing conformational dynamics. This structural feature makes< strong>2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one an intriguing compound for further investigation.
The< strong>5-hydroxy moiety within the molecule also contributes to its potential biological activity. Hydroxyl groups are frequently involved in hydrogen bonding interactions with biological targets, which can modulate binding affinity and selectivity. Additionally, hydroxyl-containing compounds often exhibit favorable pharmacokinetic properties due to their ability to form hydrogen bonds with biological macromolecules.
In the context of drug discovery, the combination of these structural features—amine, hydroxyl, cyclopropyl, and dihydropyridinone—makes< strong>2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one a multifaceted compound with potential applications across multiple therapeutic areas. Researchers are exploring its utility in developing treatments for neurological disorders, where modulation of calcium signaling is critical. Additionally, its antioxidant properties suggest potential applications in antiaging therapies and neuroprotection.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. The presence of sensitive functional groups necessitates careful handling during synthesis to prevent unwanted side reactions.
Evaluation of the pharmacological profile of< strong>2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways. Furthermore, cell-based models have shown potential effects on calcium channel modulation, which could be relevant for cardiovascular applications.
The compound's< strong>DNA binding affinity has also been investigated as part of its broader pharmacological assessment. By interacting with DNA strands through hydrogen bonding or other non-covalent interactions, it may influence gene expression or cellular processes relevant to disease pathways. This aspect is particularly intriguing given the growing importance of epigenetic therapies in modern medicine.
The development of novel drug candidates often involves computational modeling to predict their biological activity and optimize their structure-function relationships.< strong>Molecular docking studies have been performed on< strong>2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one to identify potential binding sites on target proteins. These studies have provided valuable insights into how modifications to the molecule could enhance its efficacy and selectivity.
The< strong>clogP value, a measure of lipophilicity, has been calculated for this compound to assess its membrane permeability—a critical factor in drug absorption and distribution.< strong>ClogP optimization is often employed during drug design to improve pharmacokinetic properties while maintaining biological activity.
In conclusion,< strong>2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one (CAS No. 1780086-31-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases.< strong>Molecular modeling, synthetic chemistry advancements,< and preclinical evaluations continue to shed light on its pharmacological profile and therapeutic applications.
1780086-31-8 (2-(aminomethyl)-1-cyclopropyl-5-hydroxy-1,4-dihydropyridin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)